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Abstract
2,4,6-Trichloropyridine is a pivotal intermediate in the synthesis of a variety of pharmaceutical

and agrochemical compounds. Its reactivity and role as a building block are well-established.

However, a comprehensive search of the current scientific literature and crystallographic

databases reveals a notable absence of a publicly available, fully determined single-crystal X-

ray structure for this compound. This technical guide summarizes the known physicochemical

properties of 2,4,6-trichloropyridine, outlines the common synthetic routes, and presents a

generalized experimental workflow for its crystal structure determination, a critical step for

future in-silico drug design and development efforts.

Introduction
2,4,6-Trichloropyridine is a halogenated heterocyclic compound with the chemical formula

C₅H₂Cl₃N. The strategic placement of three chlorine atoms on the pyridine ring renders the

molecule susceptible to nucleophilic substitution, making it a versatile precursor in organic

synthesis. Despite its widespread use, detailed structural information at the atomic level, which

can only be definitively provided by single-crystal X-ray diffraction, remains conspicuously

absent from public repositories such as the Cambridge Crystallographic Data Centre (CCDC).

This lack of precise bond lengths, bond angles, and packing information in the solid state

presents a significant knowledge gap for researchers utilizing this compound in computational

modeling and rational drug design.
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Physicochemical Properties
While the crystal structure remains undetermined, several key physical and chemical properties

of 2,4,6-trichloropyridine have been characterized. These properties are essential for its

handling, purification, and application in synthetic chemistry.

Property Value Reference(s)

Molecular Formula C₅H₂Cl₃N [1][2]

Molecular Weight 182.44 g/mol [1]

Appearance
White to light yellow crystalline

solid or powder
[3]

Melting Point 33-37 °C [1]

Boiling Point >110 °C at 760 mmHg

Solubility Sparingly soluble in water [4]

CAS Number 16063-69-7 [1][2]

Synthesis and Crystallization
The synthesis of 2,4,6-trichloropyridine is well-documented, typically involving the

chlorination of pyridine derivatives.

Synthetic Protocol
A common laboratory-scale synthesis involves the following steps:

Reaction: 2,6-Dichloropyridine N-oxide is refluxed with phosphorus oxychloride (POCl₃).[1]

Work-up: The reaction mixture is carefully poured onto crushed ice and extracted with an

organic solvent such as petroleum ether.[1]

Purification: The crude product is purified by column chromatography on silica gel using a

mixture of ethyl acetate and petroleum ether as the eluent.[1]
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Crystallization: The purified product is obtained as colorless needle-like crystals upon solvent

evaporation.[1] For the purpose of single-crystal X-ray diffraction, suitable crystals may be

grown by slow evaporation of a saturated solution in an appropriate solvent, or by other

techniques such as vapor diffusion or slow cooling.

Experimental Workflow for Crystal Structure
Determination
The determination of the crystal structure of 2,4,6-trichloropyridine would follow a standard

crystallographic workflow. The following diagram illustrates the key stages, from sample

preparation to the final structural analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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